2-[benzyl(phenylsulfonyl)amino]-N-(sec-butyl)benzamide

• IUPAC Name: 2-[benzenesulfonyl(benzyl)amino]-N-butan-2-ylbenzamide
• InChI: InChI=1S/C24H26N2O3S/c1-3-19(2)25-24(27)22-16-10-11-17-23(22)26(18-20-12-6-4-7-13-20)30(28,29)21-14-8-5-9-15-21/h4-17,19H,3,18H2,1-2H3,(H,25,27)
• InChI Key: IMHILRUDJGJUNG-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)C1=CC=CC=C1N(CC2=CC=CC=C2)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C24H26N2O3S
• Molecular Weight: 422.5 g/mol

Description

2-[benzyl(phenylsulfonyl)amino]-N-(sec-butyl)benzamide, also known as BPNB, is a chemical compound that has been widely studied for its potential applications in scientific research. BPNB is a small molecule that has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a variety of fields. In

Scientific Research Applications

2-[benzyl(phenylsulfonyl)amino]-N-(sec-butyl)benzamide has been studied for a variety of scientific research applications. One of the most promising areas of research involves the use of 2-[benzyl(phenylsulfonyl)amino]-N-(sec-butyl)benzamide as a tool to study the role of protein-protein interactions in cellular signaling pathways. 2-[benzyl(phenylsulfonyl)amino]-N-(sec-butyl)benzamide has been shown to inhibit the interaction between two proteins, called the PDZ domain and the C-terminus, which are involved in a variety of cellular signaling pathways. By inhibiting this interaction, researchers can gain a better understanding of the role of these proteins in cellular signaling and potentially develop new therapies for diseases such as cancer and neurological disorders.

Mechanism of Action

The mechanism of action of 2-[benzyl(phenylsulfonyl)amino]-N-(sec-butyl)benzamide involves its ability to inhibit the interaction between the PDZ domain and the C-terminus. This interaction is critical for the proper functioning of many cellular signaling pathways, and by inhibiting it, 2-[benzyl(phenylsulfonyl)amino]-N-(sec-butyl)benzamide can disrupt these pathways and potentially lead to new therapeutic approaches.
Biochemical and Physiological Effects:
2-[benzyl(phenylsulfonyl)amino]-N-(sec-butyl)benzamide has been shown to have a variety of biochemical and physiological effects. In addition to its ability to inhibit protein-protein interactions, 2-[benzyl(phenylsulfonyl)amino]-N-(sec-butyl)benzamide has been shown to have anti-inflammatory and analgesic effects. It has also been shown to have activity against certain types of cancer cells, making it a potential anti-cancer agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[benzyl(phenylsulfonyl)amino]-N-(sec-butyl)benzamide in lab experiments is its specificity. Because it targets a specific protein-protein interaction, researchers can use 2-[benzyl(phenylsulfonyl)amino]-N-(sec-butyl)benzamide to study the role of this interaction in a variety of cellular processes. However, one limitation of 2-[benzyl(phenylsulfonyl)amino]-N-(sec-butyl)benzamide is its relatively low potency, which can make it difficult to use in certain experiments.

Future Directions

There are many potential future directions for research involving 2-[benzyl(phenylsulfonyl)amino]-N-(sec-butyl)benzamide. One area of interest is the development of more potent analogs of 2-[benzyl(phenylsulfonyl)amino]-N-(sec-butyl)benzamide that could be used in a wider range of experiments. Another area of interest is the use of 2-[benzyl(phenylsulfonyl)amino]-N-(sec-butyl)benzamide in combination with other drugs to enhance its effectiveness against cancer cells. Finally, researchers are also exploring the potential use of 2-[benzyl(phenylsulfonyl)amino]-N-(sec-butyl)benzamide in the treatment of neurological disorders such as Alzheimer's disease.

Synthesis Methods

The synthesis of 2-[benzyl(phenylsulfonyl)amino]-N-(sec-butyl)benzamide involves several steps. First, sec-butylamine is reacted with 2-chlorobenzoyl chloride to form N-(sec-butyl)-2-chlorobenzamide. Next, this compound is reacted with benzyl phenyl sulfone to form 2-[benzyl(phenylsulfonyl)amino]-N-(sec-butyl)benzamide. The reaction is typically carried out in a solvent such as acetonitrile or dichloromethane, and the product is purified using column chromatography.